Cas no 89652-23-3 (2(1H)-Isoquinolinecarbothioamide, 3,4-dihydro-N-phenyl-)

• Product Name: 2(1H)-Isoquinolinecarbothioamide, 3,4-dihydro-N-phenyl-
• CAS No: 89652-23-3
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• CID: 593322
• PubChem ID: 777402
• Update Time: 2025-04-19

2(1H)-Isoquinolinecarbothioamide, 3,4-dihydro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarbothioamide, 3,4-dihydro-N-phenyl-
• N-phenyl-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• Oprea1_598146
• AKOS000663716
• SCHEMBL13720129
• SR-01000433131-1
• DTXSID60354632
• N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide
• SR-01000433131
• 89652-23-3

• Inchi： 1S/C16H16N2S/c19-16(17-15-8-2-1-3-9-15)18-11-10-13-6-4-5-7-14(13)12-18/h1-9H,10-12H2,(H,17,19)
• InChI Key： FAPOHPPTCHNTGU-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 268.10341969g/mol
• Monoisotopic Mass: 268.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.4Ų